Cas no 17104-27-7 (5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline)

• Product Name: 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline
• CAS No: 17104-27-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD08166716
• CID: 858293
• PubChem ID: 322385
• Update Time: 2025-06-11

5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline
• 5-METHYL-7,8-DIHYDRO[1,3]DIOXOLO[4,5-G]ISOQUINOLINE
• AKOS 203-22
• 7,8-dihydro-5-methyl-1,3-Dioxolo[4,5-g]isoquinoline
• 1-methyl-6,7-methylenedioxy-3,4-dihydroisoquinoline
• 6,7-methylenedioxy-1-methyl-3,4-dihydroisoquinoline
• 5-METHYL-2H,7H,8H-[1,3]DIOXOLO[4,5-G]ISOQUINOLINE
• 1,3-Dioxolo[4,5-g]isoquinoline, 7,8-dihydro-5-methyl-
• NSC279545
• FCH858649
• 6382AJ
• SBB042704
• TRA0034414
• SY019847
• 5-methyl-7,8-dihydro-2H-1,3-dioxoleno[4,5-g]iso
• AKOS BBS-00006805
• MFCD08166716
• CS-11415
• NSC-279545
• CS-0315114
• 17104-27-7
• SCHEMBL4766558
• DTXSID30314006
• AKOS000268885
• DA-19038
• 5-Methyl-7 pound not8-dihydro-[1 pound not3]dioxolo[4 pound not5-g]isoquinoline

• MDL： MFCD08166716
• Inchi： 1S/C11H11NO2/c1-7-9-5-11-10(13-6-14-11)4-8(9)2-3-12-7/h4-5H,2-3,6H2,1H3
• InChI Key： YLUYJLOJLQVWPT-UHFFFAOYSA-N
• SMILES： O1COC2=CC3C(C)=NCCC=3C=C12

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.34
• Boiling Point: 303.4°C at 760 mmHg
• Flash Point: 112.8°C
• Refractive Index: 1.647
• PSA: 30.82000
• LogP: 1.21600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines

Additional information on 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline

Comprehensive Overview of 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline (CAS No. 17104-27-7)

The compound 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline (CAS No. 17104-27-7) is a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science. This compound belongs to the isoquinoline family, which is known for its diverse biological activities and applications in drug discovery. The presence of a dioxolo ring fused to the isoquinoline core further enhances its structural uniqueness, making it a valuable scaffold for researchers.

One of the most intriguing aspects of 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline is its potential role in the development of novel therapeutic agents. Recent studies have explored its derivatives for their neuroprotective, anti-inflammatory, and antioxidant properties. These findings align with the growing interest in natural product-inspired compounds, as researchers seek sustainable and effective solutions for modern healthcare challenges. The compound's structural features also make it a promising candidate for central nervous system (CNS) drug development, a hot topic in pharmaceutical research.

From a synthetic chemistry perspective, CAS No. 17104-27-7 represents an interesting challenge due to its fused ring system and functional group arrangement. Organic chemists have developed innovative strategies to synthesize this compound and its analogs, often leveraging catalytic asymmetric methods and green chemistry principles. These approaches not only improve efficiency but also address the increasing demand for environmentally friendly synthetic protocols, which is a major concern in today's chemical industry.

The dioxolo[4,5-g]isoquinoline framework found in this compound has shown remarkable versatility in materials science applications. Researchers have investigated its potential in organic electronics, particularly as a building block for photovoltaic materials and organic light-emitting diodes (OLEDs). This aligns perfectly with the global push toward sustainable energy solutions and the development of next-generation display technologies. The compound's ability to participate in π-π stacking interactions makes it particularly valuable for these applications.

Analytical characterization of 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into the compound's molecular structure and purity, which are essential for both research and potential commercial applications. The growing availability of sophisticated analytical instruments has significantly enhanced our understanding of such complex molecules.

In the context of drug discovery, the isoquinoline core of this compound shares structural similarities with many alkaloids found in nature. This connection has sparked interest in exploring its potential as a privileged scaffold for medicinal chemistry. Researchers are particularly interested in how modifications to the methyl group at position 5 or the dihydro moiety might influence biological activity. Such structure-activity relationship studies are crucial for optimizing therapeutic potential while minimizing unwanted side effects.

The stability and storage requirements of CAS No. 17104-27-7 are important considerations for researchers working with this compound. Proper handling typically involves storage under inert atmosphere conditions and protection from light, as these measures help maintain the compound's integrity over time. These precautions are especially relevant given the increasing emphasis on reproducibility in scientific research, a topic that has gained significant attention in recent years.

From a commercial perspective, the availability of 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline from chemical suppliers has facilitated research across multiple disciplines. The compound's relatively stable nature and well-characterized properties make it accessible to both academic and industrial researchers. This accessibility is particularly valuable given the current trends in open innovation and collaborative research models that are transforming the scientific landscape.

Future research directions for this compound are likely to focus on expanding its applications in targeted drug delivery systems and molecular recognition processes. The growing field of theranostics, which combines therapeutic and diagnostic capabilities, may also benefit from the unique properties of this molecule. Additionally, computational chemistry approaches, including molecular docking and quantum mechanical calculations, are expected to play an increasingly important role in understanding and optimizing this compound's functions.

In conclusion, 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline (CAS No. 17104-27-7) represents a versatile and promising compound with applications spanning multiple scientific disciplines. Its unique structural features, combined with growing interest in heterocyclic chemistry, position it as an important subject for ongoing and future research. As scientific understanding of this molecule deepens, we can anticipate new discoveries that will further expand its potential uses in medicine, materials science, and beyond.